N-(1-hydroxybutan-2-yl)-8-(4-methoxyphenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide

• IUPAC Name: N-(1-hydroxybutan-2-yl)-8-(4-methoxyphenyl)-4-oxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide
• InChI: InChI=1S/C17H21N5O4/c1-3-11(10-23)18-15(24)14-16(25)22-9-8-21(17(22)20-19-14)12-4-6-13(26-2)7-5-12/h4-7,11,23H,3,8-10H2,1-2H3,(H,18,24)
• InChI Key: SBSFEZWQAKVNDU-UHFFFAOYSA-N
• Canonical SMILES: CCC(CO)NC(=O)C1=NN=C2N(CCN2C1=O)C3=CC=C(C=C3)OC
• Molecular Formula: C17H21N5O4
• Molecular Weight: 359.4 g/mol

Description

N-(1-hydroxybutan-2-yl)-8-(4-methoxyphenyl)-4-oxo-4,6,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazine-3-carboxamide is a useful research compound. Its molecular formula is C17H21N5O4 and its molecular weight is 359.386. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis of novel compounds with related chemical structures, including various heterocyclic derivatives, has been a focus of research. Studies have developed methodologies for synthesizing compounds with potential biological activities, such as anti-inflammatory and analgesic agents, by utilizing different starting materials and reaction conditions (Abu‐Hashem et al., 2020). Another study focused on the synthesis of dendrimeric complexes with triazine centers, revealing their structural and magnetic properties (Uysal & Koç, 2010).

Biological Activities

The potential biological activities of synthesized compounds, including anticancer, anti-inflammatory, and antimicrobial effects, have been a significant area of interest. For example, triazine derivatives were explored for corrosion inhibition in acidic media, showcasing their utility beyond biological applications (Yadav et al., 2015). Similarly, novel pyrazole derivatives exhibited significant anti-inflammatory activity with minimal ulcerogenic activity, suggesting their potential as safer therapeutic agents (El‐Hawash & El-Mallah, 1998).

Anticancer and Antioxidant Properties

The anticancer and antioxidant properties of synthesized compounds have been another focus, with studies evaluating their efficacy against various cancer cell lines and their potential as antioxidants. For instance, fused heterocyclic triazines were synthesized and screened for anticancer and antioxidant activities, demonstrating moderate to high efficacy (Bekircan et al., 2005).

Material Science Applications

In material science, triazine-based compounds have been developed for applications such as CO2 capture. Triazine-based benzimidazole-linked polymers exhibited high surface areas and selectivity for CO2 over N2, indicating their potential in addressing environmental challenges (Sekizkardes et al., 2014).